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oxopropyl)phosphonate

Cat. No.: B1144549 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of diazo transfer reactions, a cornerstone of

modern organic synthesis for the introduction of the versatile diazo functional group. Diazo

compounds are critical intermediates in a vast array of chemical transformations, including the

formation of carbenes and carbenoids, 1,3-dipolar cycloadditions, and the Wolff rearrangement.

This document will delve into the core mechanisms, showcase key reagents, present

quantitative data on reaction efficiencies, and provide detailed experimental protocols for

benchmark reactions.

Core Principles and Mechanism of Diazo Transfer
The fundamental principle of a diazo transfer reaction is the transfer of a diazo group (–N₂)

from a donor molecule, typically a sulfonyl azide, to an active methylene compound. The most

common and historically significant of these is the Regitz diazo transfer.[1] The reaction is

generally base-catalyzed and proceeds through the nucleophilic attack of the enolate of the

active methylene compound onto the terminal nitrogen of the sulfonyl azide. This is followed by

a series of steps culminating in the release of the diazo product and a sulfonamide byproduct.

[2]

The general mechanism can be visualized as follows:
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Reactants

Reaction Pathway

Products

Active Methylene
(R1(CO)CH2(CO)R2)

Enolate Intermediate

Deprotonation

Base (e.g., Et3N)

Sulfonyl Azide
(RSO2N3)

Tetrazene-like Adduct
Nucleophilic Attack

Cyclic Intermediate

Proton Transfer
& Ring Closure

Diazo Compound
(R1(CO)C(N2)(CO)R2)

Fragmentation

Sulfonamide
(RSO2NH2)

Protonated Base

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Traditional Sulfonyl Azides

Safer Alternatives

p-Toluenesulfonyl Azide (TsN3)

Methanesulfonyl Azide (MsN3)

Improved Purification

Imidazole-1-sulfonyl Azide HCl

Increased Safety & Stability

Increased Safety & Stability

p-Acetamidobenzenesulfonyl Azide (p-ABSA)

Increased Safety & Stability

Imidazole-1-sulfonyl Azide H2SO4

Enhanced Stability

In situ 'SAFE' Reagents

Maximized Safety (In situ generation)

Maximized Safety (In situ generation)
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Reaction Setup

Reaction

Workup & Purification

Final Product

Dissolve Substrate
(Active Methylene Compound or Amine)

Add Base
(e.g., K2CO3, Et3N)

Add Diazo Transfer Reagent
(e.g., ISA·HCl, TsN3)

Stir at appropriate temperature
(Monitor by TLC)

Quench Reaction (if necessary)

Aqueous Workup & Extraction

Dry Organic Layer
(e.g., Na2SO4)

Concentrate in vacuo

Purify by Chromatography

Isolated Diazo Compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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